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Obsidian and Zotero Integration: A Technical
Support Center
For researchers, scientists, and drug development professionals, the integration of Obsidian
and Zotero offers a powerful workflow for managing research and notes. However, technical

issues can arise. This support center provides troubleshooting guides and frequently asked

questions to address common problems encountered when connecting these two essential

tools.

Frequently Asked Questions (FAQs)
Q1: What are the essential plugins for integrating Zotero with Obsidian?

A1: The core plugins for a robust Zotero and Obsidian integration are:

For Zotero:

Better BibTeX for Zotero: This plugin is crucial for creating unique and persistent citation

keys.[1]

For Obsidian:

Zotero Integration: This community plugin (formerly known as Obsidian Zotero Desktop

Connector) is the primary tool for connecting Obsidian with your Zotero library.[2]
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Citations: This plugin allows you to insert and manage citations within Obsidian.

Q2: My Zotero integration was working, but now it's broken. What should I do first?

A2: When your integration suddenly stops working, it's often due to an update. Check if Zotero,

Obsidian, or any of the related plugins (Better BibTeX, Zotero Integration) have been recently

updated. Often, simply updating all related plugins to their latest versions can resolve the issue.

[3][4]

Q3: I'm getting an "Unexpected end of JSON input" error. How can I fix this?

A3: This error is frequently linked to an incompatible version of the Better BibTeX for Zotero

plugin.[5]

Solution 1: Update Plugins: Ensure both the Zotero Integration plugin in Obsidian and the

Better BibTeX plugin in Zotero are updated to their latest versions.[3]

Solution 2: Downgrade Better BibTeX: If updating doesn't work, a recent Better BibTeX

update might be the cause. You can temporarily downgrade to a previous stable version. The

GitHub repository for Better BibTeX often has older releases available for download.[5]

Q4: Why are my annotations and notes not being imported into Obsidian?

A4: This can be a frustrating issue with several potential causes.

Check your template: The template file used by the Zotero Integration plugin to create your

literature notes might have errors or be incorrectly configured.[6][7]

Verify Zotero Data: Use the Zotero Integration plugin's data explorer within Obsidian to see

if the data (including annotations) is being received from Zotero correctly.[6][8]

Plugin Conflicts: Other plugins could potentially interfere with the import process. Try

disabling other community plugins temporarily to see if the issue persists.

Reinstall Plugins: Sometimes, a clean installation of the Zotero Integration plugin or even

Zotero and Obsidian can resolve persistent issues.[7]

Q5: My citation keys are not being generated or recognized. What's wrong?
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A5: The Better BibTeX plugin is responsible for generating citation keys.

Ensure Better BibTeX is Installed and Configured: Verify that Better BibTeX is properly

installed in Zotero and that your preferred citation key format is configured in its preferences.

[1]

Refresh Zotero Database: In Obsidian's Zotero Integration plugin settings, try refreshing the

Zotero database to ensure it has the latest citation key information.

Unique Keys: Ensure that your citation key format generates unique keys for each item in

your Zotero library. Better BibTeX has settings to handle duplicate keys automatically.[1]

Troubleshooting Guides
Guide 1: Resolving "Unexpected end of JSON input"
Error
This guide provides a step-by-step process to fix the common JSON input error.

Methodology:

Update Plugins:

In Obsidian, go to Settings > Community plugins > Check for updates and update the

"Zotero Integration" plugin if a new version is available.

In Zotero, go to Tools > Add-ons and check for updates for the "Better BibTeX for Zotero"

plugin. Restart Zotero after updating.

Downgrade Better BibTeX (If updating fails):

Visit the --INVALID-LINK--.

Download the .xpi file for a recent, stable version (e.g., a version prior to the one that

caused the issue).

In Zotero, go to Tools > Add-ons. Click the gear icon and select "Install Add-on From

File...". Select the downloaded .xpi file.
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Disable automatic updates for Better BibTeX temporarily to prevent the problematic

version from being reinstalled.[5]

Guide 2: Troubleshooting Failed Annotation and Note
Imports
This guide helps diagnose and resolve issues where Zotero annotations and notes are not

appearing in Obsidian.

Methodology:

Inspect the Template:

In Obsidian, open the note template you've designated in the Zotero Integration plugin

settings.

Check for any syntax errors in the template, particularly in the YAML frontmatter. Invalid

YAML is a common cause of import failures.[1]

Ensure the template variables you are using to pull in annotations (e.g., {{annotations}})

are correct. Refer to the Zotero Integration plugin's documentation for the correct syntax.

Use the Data Explorer:

In Obsidian, open the command palette (Ctrl/Cmd + P) and search for "Zotero Integration:

Data Explorer".

Select a reference you are having trouble with.

Examine the raw data being pulled from Zotero. Check if the "annotations" or "notes" fields

contain the expected information. If the data is missing here, the problem lies with Zotero

or the Better BibTeX export.

Check Zotero and Better BibTeX:

Ensure that the annotations or notes exist for the specific item in your Zotero library.
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In Zotero's Better BibTeX preferences, check the "Export" settings to ensure that notes

and annotations are included in the export.

Visual Workflow and Troubleshooting Diagrams
Caption: A flowchart for troubleshooting common Obsidian and Zotero integration issues.

Zotero Desktop App Better BibTeX PluginGenerates Citekeys Zotero Database
(with Citekeys) Zotero Integration PluginReads Data Obsidian Vault Literature Note

(.md file)
Creates/Updates

Click to download full resolution via product page

Caption: The data flow between Zotero, its plugins, and Obsidian.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174111#troubleshooting-common-issues-with-
obsidian-and-zotero-integration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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